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Compound of Interest

Compound Name: 2-sulfoterephthalic Acid

Cat. No.: B8772342

This document serves as a technical resource for researchers, scientists, and drug
development professionals involved in the procurement and quality assessment of high-purity
2-sulfoterephthalic acid. As a specialized chemical intermediate, ensuring high purity is
critical for applications in advanced polymer synthesis, development of metal-organic
frameworks (MOFs), and as a starting material in pharmaceutical manufacturing. This guide
provides an overview of commercial suppliers, quantitative purity data, and a representative
analytical protocol for quality verification.

Commercial Availability and Purity Specifications

2-Sulfoterephthalic acid is most commonly available commercially as its monosodium salt
(CAS No. 19089-60-2). The di-acid form (CAS No. 4991-22-4) is less frequently listed. Purity
levels for research and commercial grades are typically high, with suppliers consistently citing
values of 95% to over 98%, as determined by High-Performance Liquid Chromatography
(HPLC).

The following table summarizes publicly available data from various commercial suppliers.
Researchers should always request a lot-specific Certificate of Analysis (CoA) to obtain precise
purity data and impurity profiles.
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. . Analytical
Supplier Product Name  CAS Number Stated Purity
Method
2-
Otto Chemie Pvt.  Sulfoterephthalic
) 19089-60-2 >98.0% HPLC (T)
Ltd. acid
monosodium salt
] Monosodium 2-
Tokyo Chemical HPLC (T)/
Sulfoterephthalat  19089-60-2 >98.0%
Industry (TCI) Area%
e
2-
HENAN
SULFOTEREPH
SUNLAKE N
THALIC ACID 19089-60-2 98% Not Specified
ENTERPRISE
MONOSODIUM
CORP.
SALT
2-
] S Sulfoterephthalic ]
Aladdin Scientific _ 19089-60-2 min 98% HPLC
Acid
Monosodium Salt
2-
Sigma-Aldrich SULFOTEREPH
(via AstaTech, THALIC ACID 19089-60-2 95% Not Specified
Inc.) MONOSODIUM
SALT

Quality Control and Purity Analysis

The primary method for determining the purity of 2-sulfoterephthalic acid and its salts is
Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) with UV detection. This
technique allows for the separation and quantification of the main component from process-
related impurities, such as isomers (e.g., 3-sulfoterephthalic acid), starting materials, and
degradation products.
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Representative Experimental Protocol: Purity
Determination by RP-HPLC

While supplier-specific protocols are proprietary, the following method is a representative
procedure for the purity analysis of 2-sulfoterephthalic acid monosodium salt, based on
established methods for aromatic dicarboxylic and sulfonic acids.[1][2][3]

1. Objective: To determine the purity of 2-sulfoterephthalic acid monosodium salt by
quantifying the main peak area as a percentage of the total peak area in the chromatogram.

2. Instrumentation and Materials:

o HPLC System: A system equipped with a gradient pump, autosampler, column oven, and
UV-Vis or Diode Array Detector (DAD).

e Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 pm patrticle size).

o Mobile Phase A: 0.1% Phosphoric Acid in Water.

» Mobile Phase B: Acetonitrile.

o Sample Diluent: Water/Acetonitrile (90:10 v/v).

o Standard: A qualified reference standard of 2-sulfoterephthalic acid monosodium salt.

o Sample Preparation: Accurately weigh approximately 10 mg of the sample and dissolve in
100 mL of the sample diluent to create a 100 pg/mL solution. Filter through a 0.45 um
syringe filter before injection.[2]

3. Chromatographic Conditions:
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Parameter Value
Flow Rate 1.0 mL/min
Column Temperature 30°C
Detection Wavelength 230 nm
Injection Volume 10 pL

Gradient Program:

Time (min) % Mobile Phase A
0 95
20 50
25 50
26 95
30 95

4. System Suitability:
e Inject the standard solution six times.

e The relative standard deviation (RSD) for the peak area of 2-sulfoterephthalic acid should
be < 2.0%.

5. Analysis and Calculation:

« Inject the prepared sample solution.

¢ Integrate all peaks in the chromatogram, disregarding peaks from the solvent front.
o Calculate the purity by area percent:

Purity (%) = (Area of Main Peak / Total Area of All Peaks) x 100

Workflow Visualizations
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To aid researchers in the procurement and analysis process, the following diagrams illustrate
key decision-making and experimental workflows.
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Caption: Logical workflow for selecting a commercial supplier.
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Caption: Experimental workflow for HPLC-based purity verification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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